Cas no 49619-49-0 (3-ethoxy-1H-Isoindole)

• Product name: 3-ethoxy-1H-Isoindole
• CAS No: 49619-49-0
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1112996
• PubChem ID: 583742

3-ethoxy-1H-Isoindole Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1H-Isoindole
• SCHEMBL4141346
• 3-Ethoxy-1H-isoindole #
• 49619-49-0
• DTXSID20342676
• 1H-Isoindole, 3-ethoxy-

• Inchi： InChI=1S/C10H11NO/c1-2-12-10-9-6-4-3-5-8(9)7-11-10/h3-6H,2,7H2,1H3
• InChI Key： RSSQOCHQZAYJLZ-UHFFFAOYSA-N
• SMILES： CCOC1=NCC2=CC=CC=C21

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6Ų
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles